Cas no 1396768-48-1 (1-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]azetidine-3-carboxamide)

• Product Name: 1-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]azetidine-3-carboxamide
• CAS No: 1396768-48-1
• MF: C₁₇H₁₅FN₄OS
• MW: 342.390605211258
• CID: 5365488
• Update Time: 2025-06-14

1-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-Fluoro-2-benzothiazolyl)-N-(2-pyridinylmethyl)-3-azetidinecarboxamide
• 1-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]azetidine-3-carboxamide

• Inchi： 1S/C17H15FN4OS/c18-12-4-5-14-15(7-12)24-17(21-14)22-9-11(10-22)16(23)20-8-13-3-1-2-6-19-13/h1-7,11H,8-10H2,(H,20,23)
• InChI Key： HMUOJUSUGLUNRN-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=CC=C(F)C=C3S2)CC(C(NCC2=NC=CC=C2)=O)C1

Experimental Properties

• Density: 1.419±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.87±0.20(Predicted)

Additional information on 1-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]azetidine-3-carboxamide

Comprehensive Overview of 1-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]azetidine-3-carboxamide (CAS 1396768-48-1)

The compound 1-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]azetidine-3-carboxamide (CAS 1396768-48-1) is a structurally unique small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate design combines a benzothiazole core with a pyridine moiety and an azetidine carboxamide group, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting protein-protein interactions and modulating enzymatic activity.

In recent years, the demand for novel heterocyclic compounds like 1-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]azetidine-3-carboxamide has surged due to their versatility in medicinal chemistry. This compound’s fluorinated benzothiazole segment is known for enhancing bioavailability and metabolic stability, while the pyridylmethyl group contributes to binding affinity. Such features align with current trends in precision medicine, where researchers seek molecules with high selectivity and minimal off-target effects.

The synthesis of CAS 1396768-48-1 involves multi-step organic reactions, including condensation and amidation, to achieve the desired molecular architecture. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are critical for verifying its purity and structural integrity. These methods ensure compliance with stringent regulatory standards, a topic frequently searched by professionals in the field.

One of the most discussed applications of 1-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]azetidine-3-carboxamide is its role in kinase inhibition studies. Kinases are a hot topic in oncology and immunology, and this compound’s ability to interact with ATP-binding pockets makes it a valuable tool for mechanistic studies. Online forums and scientific databases often highlight queries about its structure-activity relationship (SAR) and potential as a lead compound.

Another area of interest is the compound’s pharmacokinetic profile. Researchers frequently search for data on its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary studies suggest that the azetidine-3-carboxamide moiety improves solubility, addressing a common challenge in drug development. This aligns with the growing emphasis on drug-likeness and Lipinski’s Rule of Five, which dominate discussions in computational chemistry.

From a commercial perspective, CAS 1396768-48-1 is available through specialized chemical suppliers, often listed under categories like research chemicals or pharmaceutical intermediates. Its pricing and availability are frequently queried by procurement teams in academia and industry. Additionally, patent landscapes reveal its inclusion in several proprietary formulations, underscoring its industrial relevance.

Environmental and safety considerations are also critical when handling 1-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]azetidine-3-carboxamide. While not classified as hazardous, proper lab practices—such as using personal protective equipment (PPE) and fume hoods—are recommended. These precautions are commonly searched by new researchers entering the field.

In summary, 1-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]azetidine-3-carboxamide (CAS 1396768-48-1) represents a compelling case study in modern drug design. Its multifaceted applications, from kinase research to ADME optimization, reflect the compound’s adaptability to evolving scientific needs. As the pharmaceutical industry continues to prioritize targeted therapies and small-molecule inhibitors, this compound is poised to remain a subject of intense investigation.